Cas no 876718-04-6 (1-(Pyridin-2-yl)piperidine-3-carboxylic acid)

• Product Name: 1-(Pyridin-2-yl)piperidine-3-carboxylic acid
• CAS No: 876718-04-6
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• MDL: MFCD06738899
• CID: 840807
• PubChem ID: 6484272
• Update Time: 2025-05-21

1-(Pyridin-2-yl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-2-yl)piperidine-3-carboxylic acid
• TIMTEC-BB SBB011141
• 1-(2-Pyridinyl)-3-piperidinecarboxylic acid
• 1-pyridin-2-ylpiperidine-3-carboxylic acid
• 3,4,5,6-TETRAHYDRO-2H-[1,2']BIPYRIDINYL-3-CARBOXYLIC ACID,
• 3-4-5-6-Tetrahydro-2H--1-2-bipyridinyl-3-carboxylic-acid
• 1-pyridin-2-ylpiperidine-3-carboxylic acid(SALTDATA: FREE)
• 3,4,5,6-Tetrahydro-2H-[1,2']bipyridinyl-3-carboxylic acid
• 1-(2-Pyridinyl)-3-piperidinecarboxylic acid (ACI)
• 3,4,5,6-Tetrahydro-2H-[1,2′]bipyridinyl-3-carboxylic acid
• BS-36058
• AKOS022184409
• 1-(pyridin-2-yl)piperidine-3-carboxylicacid
• BRD-A34031942-001-03-7
• 876718-04-6
• AKOS000186497
• MFCD06738899
• SCHEMBL926696
• DTXSID20424446
• DB-077074
• EN300-45430
• HMS1704C07
• CS-0340359
• AB28135

• MDL： MFCD06738899
• Inchi： 1S/C11H14N2O2/c14-11(15)9-4-3-7-13(8-9)10-5-1-2-6-12-10/h1-2,5-6,9H,3-4,7-8H2,(H,14,15)
• InChI Key： QZQCXIGVFAOJNE-UHFFFAOYSA-N
• SMILES： O=C(C1CCCN(C2C=CC=CN=2)C1)O

Computed Properties

• Exact Mass: 206.10600
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 407.9±35.0 °C at 760 mmHg
• Flash Point: 200.5±25.9 °C
• PSA: 53.43000
• LogP: 1.44760
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-(Pyridin-2-yl)piperidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-(Pyridin-2-yl)piperidine-3-carboxylic acid

Recent Advances in the Study of 1-(Pyridin-2-yl)piperidine-3-carboxylic acid (CAS: 876718-04-6)

1-(Pyridin-2-yl)piperidine-3-carboxylic acid (CAS: 876718-04-6) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its pyridine and piperidine moieties, serves as a versatile building block for the synthesis of various pharmacologically active molecules. Recent studies have explored its role as a key intermediate in the development of novel therapeutic agents targeting a range of diseases, including neurological disorders, infectious diseases, and cancer.

One of the most notable advancements in the study of 1-(Pyridin-2-yl)piperidine-3-carboxylic acid is its application in the design of small-molecule inhibitors for protein-protein interactions (PPIs). PPIs are critical in many biological processes and are often dysregulated in diseases such as cancer. Researchers have successfully utilized this compound to develop inhibitors that disrupt specific PPIs involved in tumor growth and metastasis. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in inhibiting the interaction between MDM2 and p53, a well-known target in cancer therapy.

In addition to its role in cancer research, 1-(Pyridin-2-yl)piperidine-3-carboxylic acid has shown promise in the field of neurology. Its structural features make it an attractive scaffold for the development of ligands targeting neurotransmitter receptors. A 2023 study in ACS Chemical Neuroscience reported the synthesis of derivatives of this compound that exhibited high affinity for the serotonin 5-HT_2A receptor, suggesting potential applications in the treatment of psychiatric disorders such as depression and schizophrenia.

The compound's utility extends to antimicrobial research as well. Recent investigations have highlighted its potential as a precursor for the synthesis of novel antibiotics. A study in Bioorganic & Medicinal Chemistry Letters described the development of derivatives with potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). These findings underscore the compound's versatility and its potential to address the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, 1-(Pyridin-2-yl)piperidine-3-carboxylic acid offers several advantages. Its relatively simple structure allows for facile modification, enabling the rapid generation of diverse derivatives. Recent work in Organic & Biomolecular Chemistry has focused on optimizing synthetic routes to this compound, with an emphasis on improving yield and scalability. These advancements are critical for its broader adoption in drug discovery programs.

In conclusion, 1-(Pyridin-2-yl)piperidine-3-carboxylic acid (CAS: 876718-04-6) represents a valuable tool in modern medicinal chemistry. Its applications span multiple therapeutic areas, and ongoing research continues to uncover new opportunities for its use. As the field advances, further exploration of its derivatives and mechanisms of action will likely yield even more promising results, solidifying its place in the development of next-generation therapeutics.